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Compound of Interest

Compound Name: 7-Fluoroisatin

Cat. No.: B1296980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic properties of 7-
Fluoroisatin, a key intermediate in the synthesis of various pharmacologically active

compounds. The document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS) data, alongside the experimental protocols for its synthesis and

characterization.

Spectroscopic Data of 7-Fluoroisatin
The unique structural features of 7-Fluoroisatin, arising from the presence of a fluorine atom

on the isatin core, give rise to a distinct spectroscopic signature. This data is crucial for its

identification, purity assessment, and for understanding its chemical behavior.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of 7-Fluoroisatin in solution.

The presence of the fluorine atom provides an additional NMR active nucleus (¹⁹F) which can

be used for structural confirmation.

¹H NMR Data
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Chemical Shift (δ) ppm Multiplicity Assignment

Data not available in search

results

¹³C NMR Data

Chemical Shift (δ) ppm Assignment

Data not available in search results

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The IR

spectrum of 7-Fluoroisatin is characterized by the vibrations of its carbonyl groups and the

carbon-fluorine bond.

FT-IR Peak Table

Wavenumber (cm⁻¹) Assignment

1735
C=O stretching vibration of the ketone and

lactam groups[1].

A more detailed peak list is not available in the

search results.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

molecule, which aids in its identification.

Mass Spectrometry Data
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m/z Interpretation

166 Molecular ion peak (M+H)⁺[2].

Detailed fragmentation data is not available in

the search results.

Experimental Protocols
A general understanding of the experimental procedures used to obtain the spectroscopic data

and to synthesize 7-Fluoroisatin is essential for reproducibility and further research.

Synthesis of 7-Fluoroisatin
A common method for the synthesis of 7-Fluoroisatin involves the cyclization of N-(2-

fluorophenyl)-2-(hydroxyimino)acetamide in the presence of a strong acid[2].

Procedure:

N-(2-fluorophenyl)-2-(hydroxyimino)acetamide is added to concentrated sulfuric acid.

The reaction mixture is stirred at an elevated temperature (e.g., 80°C) for a specified period

(e.g., 2 hours).

Upon completion, the reaction mixture is carefully poured into an ice-water mixture to

precipitate the product.

The resulting solid is collected by filtration, washed, and dried to yield 7-Fluoroisatin[2].

Spectroscopic Analysis
The following are general protocols for the spectroscopic characterization of 7-Fluoroisatin.

NMR Spectroscopy: ¹H and ¹³C NMR spectra are typically recorded on a spectrometer

operating at a specific frequency (e.g., 400 or 500 MHz for ¹H NMR). The sample is

dissolved in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃), and chemical shifts are reported

in parts per million (ppm) relative to a standard reference.
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IR Spectroscopy: The IR spectrum is obtained using a Fourier Transform Infrared (FTIR)

spectrometer. The sample can be prepared as a KBr pellet or analyzed using an Attenuated

Total Reflectance (ATR) accessory.

Mass Spectrometry: Mass spectra are typically acquired using techniques such as

Electrospray Ionization (ESI) coupled with a mass analyzer (e.g., Time-of-Flight or

Quadrupole).

Experimental Workflow Visualization
The synthesis and characterization of 7-Fluoroisatin follow a logical experimental workflow,

which is visualized in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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